Cas no 2567504-70-3 (3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid)

• Product Name: 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid
• CAS No: 2567504-70-3
• MF: C₉H₇F₄NO₃
• MW: 253.150396585464
• MDL: MFCD32878535
• CID: 5671180
• PubChem ID: 155820218
• Update Time: 2025-07-02

3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27158534
• 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid
• 2567504-70-3

• MDL： MFCD32878535
• Inchi： 1S/C9H7F4NO3/c10-8(11)9(12,13)17-6-2-1-4(7(15)16)3-5(6)14/h1-3,8H,14H2,(H,15,16)
• InChI Key： ZNQPGWHKJJSZQI-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(OC1C=CC(C(=O)O)=CC=1N)F

Computed Properties

• Exact Mass: 253.03620573g/mol
• Monoisotopic Mass: 253.03620573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid

Comprehensive Analysis of 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid (CAS No. 2567504-70-3): Properties, Applications, and Innovations

In the realm of specialty fluorinated organic compounds, 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid (CAS No. 2567504-70-3) stands out as a versatile intermediate with significant potential in pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique tetrafluoroethoxy moiety and benzoic acid backbone, has garnered attention for its ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and bioavailability. Researchers and industry professionals frequently search for "fluorinated benzoic acid derivatives" or "synthetic applications of tetrafluoroethoxy groups," reflecting the growing demand for tailored fluorochemicals in modern chemistry.

The structural uniqueness of 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid lies in its combination of an electron-withdrawing tetrafluoroethoxy group and a reactive amino functionality. This duality enables its use as a building block for designing high-performance polymers, bioconjugates, and small-molecule therapeutics. Recent studies highlight its role in optimizing drug candidates, particularly in addressing challenges like "improving drug half-life" or "enhancing membrane permeability," which are trending topics in medicinal chemistry forums and AI-driven research platforms.

From a synthetic perspective, the preparation of CAS No. 2567504-70-3 often involves multi-step protocols, including nucleophilic aromatic substitution and protective group strategies. Innovations in "green fluorination methods" and "catalytic C-O bond formation" have further streamlined its production, aligning with the industry's shift toward sustainable chemistry. Notably, the compound's thermal stability and solubility profile make it suitable for diverse reaction conditions, a feature frequently queried in academic databases and patent literature.

Beyond pharmaceuticals, 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid finds niche applications in liquid crystal materials and organic electronics, where its fluorine-rich structure contributes to low dielectric constants and high oxidative resistance. Searches for "fluorinated materials for OLEDs" or "heat-resistant coatings" often intersect with discussions about this compound, underscoring its cross-disciplinary relevance. Additionally, its potential in proteolysis-targeting chimeras (PROTACs)—a hot topic in targeted protein degradation—has sparked interest among biotech innovators.

Quality control and analytical characterization of CAS No. 2567504-70-3 typically employ techniques like HPLC, NMR, and mass spectrometry, ensuring compliance with stringent industry standards. Queries such as "purity determination of fluorinated aromatics" or "spectroscopic identification of amino benzoates" reflect the meticulous scrutiny required for such high-value intermediates. Furthermore, regulatory guidelines emphasize proper handling and storage to maintain its integrity, though it falls outside hazardous classifications.

In conclusion, 3-Amino-4-(1,1,2,2-tetrafluoroethoxy)benzoic acid exemplifies the convergence of innovation and utility in fluorochemical research. Its adaptability across multiple sectors—from "precision medicine" to "smart materials"—positions it as a compound of enduring scientific and commercial value. As exploration into fluorine chemistry expands, this molecule will likely remain at the forefront of cutting-edge applications, answering the evolving needs of both researchers and industrial stakeholders.